Cas no 1821401-91-5 (tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate)

• Product Name: tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate
• CAS No: 1821401-91-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD18533706
• CID: 4621049
• PubChem ID: 50986388
• Update Time: 2025-11-02

tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate

• MDL： MFCD18533706
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(15)14-9-4-5-10(14)7-13(6-9)8-16-13/h9-10H,4-8H2,1-3H3/t9-,10+,13+
• InChI Key： CPDRWKNXZSZLBV-IWIIMEHWSA-N
• SMILES： C(N1[C@]2([H])CC[C@@]1([H])C[C@@]1(OC1)C2)(=O)OC(C)(C)C

Additional information on tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate (CAS: 1821401-91-5)

The compound tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate (CAS: 1821401-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic epoxide derivative serves as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of novel drug candidates targeting neurological and inflammatory diseases. Recent studies have highlighted its role as a key building block for the construction of pharmacologically active compounds with enhanced selectivity and reduced off-target effects.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficient asymmetric synthesis of this compound using a catalytic enantioselective epoxidation strategy. The team achieved a high yield (85%) and excellent enantiomeric excess (98% ee) by employing a chiral salen-manganese catalyst under optimized reaction conditions. This advancement addresses previous challenges associated with the stereocontrol of the spirocyclic epoxide moiety, paving the way for large-scale production of this valuable intermediate.

Further pharmacological investigations have revealed the compound's potential as a precursor for developing sigma-1 receptor modulators. A recent patent application (WO2023051234) describes its conversion into potent and selective sigma-1 ligands showing promising results in preclinical models of neuropathic pain and neurodegenerative disorders. The unique spirocyclic architecture of the molecule contributes to improved blood-brain barrier penetration compared to conventional linear analogs, as demonstrated in pharmacokinetic studies using radiolabeled derivatives.

From a structural perspective, density functional theory (DFT) calculations published in Organic & Biomolecular Chemistry (2024) have provided new insights into the conformational dynamics of this spirocyclic system. The research reveals that the tert-butyloxycarbonyl (Boc) protecting group plays a crucial role in stabilizing the preferred conformation through steric and electronic effects, which directly impacts the compound's reactivity in subsequent transformations. These findings have important implications for the design of synthetic routes utilizing this intermediate.

Recent applications in drug discovery include its incorporation as a key fragment in the development of novel antiviral agents. A 2024 study in ACS Infectious Diseases reported the successful use of this building block in creating potent inhibitors of SARS-CoV-2 main protease, with the spirocyclic core contributing to enhanced binding affinity through optimal positioning of pharmacophores in the enzyme's active site. The compound's synthetic versatility allows for efficient modification at multiple positions, enabling rapid structure-activity relationship exploration.

Ongoing research efforts are focusing on expanding the utility of this intermediate in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrate its successful incorporation into proteolysis-targeting chimeras (PROTACs) designed to selectively degrade disease-relevant proteins. The rigid spirocyclic structure appears to confer favorable properties for maintaining the optimal distance and orientation between the target-binding warhead and E3 ligase recruiter.

In conclusion, tert-butyl (1S,3R,5R)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-8-carboxylate (1821401-91-5) continues to emerge as a valuable scaffold in medicinal chemistry with diverse applications. The recent advances in its synthesis, structural understanding, and pharmacological applications position this compound as a promising tool for the development of next-generation therapeutics. Future research directions likely include exploration of its use in additional therapeutic areas and further optimization of synthetic methodologies to improve accessibility for drug discovery programs.